Cas no 343981-57-7 (3-Iodo-1,6-dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one)

• Product Name: 3-Iodo-1,6-dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one
• CAS No: 343981-57-7
• MF: C₈H₇F₃INO
• MW: 317.046964883804
• MDL: MFCD32067747
• CID: 4713126
• Update Time: 2025-10-28

3-Iodo-1,6-dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1,6-dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one
• 1,6-dimethyl-3-iodo-4-(trifluoromethyl)-2-pyridone
• 3-iodo-1,6-dimethyl-4-(trifluoromethyl)pyridin-2-one
• 3-Iodo-1,6-dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one

• MDL： MFCD32067747
• Inchi： 1S/C8H7F3INO/c1-4-3-5(8(9,10)11)6(12)7(14)13(4)2/h3H,1-2H3
• InChI Key： CNFUCIZHCSFYLA-UHFFFAOYSA-N
• SMILES： IC1C(N(C)C(C)=CC=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 316.95245 g/mol
• Monoisotopic Mass: 316.95245 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3
• Molecular Weight: 317.05

Additional information on 3-Iodo-1,6-dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one

Introduction to 3-Iodo-1,6-dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one (CAS No. 343981-57-7)

3-Iodo-1,6-dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one, with the CAS number 343981-57-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an iodine substituent, two methyl groups, and a trifluoromethyl group attached to a pyridine ring. These functional groups contribute to its distinct chemical properties and potential biological activities.

The molecular formula of 3-Iodo-1,6-dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one is C₁₀H₉F₃INO₂, and its molecular weight is approximately 309.08 g/mol. The compound's structure includes a pyridine ring with various substituents that enhance its reactivity and stability. The presence of the trifluoromethyl group imparts significant electronic effects, while the iodine substituent can be readily used in various chemical transformations, making this compound a valuable intermediate in synthetic chemistry.

In recent years, 3-Iodo-1,6-dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel pharmaceuticals. The compound's unique structure allows for the introduction of diverse functional groups, which can be tailored to target specific biological pathways or receptors.

A notable study published in the Journal of Medicinal Chemistry highlighted the role of 3-Iodo-1,6-dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one in the development of inhibitors for specific enzymes involved in cancer progression. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against certain kinases, which are crucial enzymes in cell signaling pathways. This finding suggests that 3-Iodo-1,6-dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one could serve as a lead compound for the design of new anticancer drugs.

Beyond cancer research, 3-Iodo-1,6-dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one has also shown promise in other therapeutic areas. For instance, a study published in Bioorganic & Medicinal Chemistry Letters explored its potential as an antiviral agent. The researchers synthesized several derivatives and evaluated their activity against various viral strains. Some of these derivatives exhibited significant antiviral activity, particularly against influenza viruses. This research opens up new avenues for the development of antiviral drugs using this compound as a starting point.

The physical and chemical properties of 3-Iodo-1,6-dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one have been well-characterized. It is typically a solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility properties make it suitable for use in various chemical reactions and biological assays. Additionally, the compound's stability under different conditions has been studied to ensure its reliability as an intermediate or final product in pharmaceutical processes.

Safety considerations are also important when working with 3-Iodo-1,6-dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one. While it is not classified as a hazardous material or controlled substance, appropriate handling procedures should be followed to ensure the safety of laboratory personnel. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 3-Iodo-1,6-dimethyl-4-(trifluoromethyl)pyridin-2(1H)-one (CAS No. 343981-57-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for the development of novel drugs targeting various diseases. Ongoing research continues to uncover new applications and derivatives of this compound, further highlighting its importance in the field.